Cas no 2228538-08-5 (1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one
• CAS No: 2228538-08-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5926230
• PubChem ID: 165672341
• Update Time: 2025-05-28

1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one
• 2228538-08-5
• EN300-1832994

• Inchi： 1S/C10H12N2O3/c1-7-3-4-8(10(13)6-11-2)5-9(7)12(14)15/h3-5,11H,6H2,1-2H3
• InChI Key： OSFJNGGWDAMAGY-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228538-08-5)

1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228538-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a nitrophenyl core coupled with a methylamino functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The growing interest in 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one aligns with broader trends in the chemical and pharmaceutical sectors, where there is a strong focus on sustainable synthesis and green chemistry. As environmental concerns rise, scientists are investigating eco-friendly methods to produce such compounds, reducing waste and energy consumption. This compound's structural motifs are also being studied for their potential role in drug discovery, particularly in targeting specific enzymes or receptors involved in metabolic pathways.

One of the key reasons for the popularity of CAS No. 2228538-08-5 in academic and industrial research is its adaptability in multi-step organic synthesis. Its nitro and methylamino groups provide reactive sites for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for designing compounds with tailored properties, whether for material science applications or as pharmaceutical intermediates. Recent studies have highlighted its potential in developing fluorescence probes and photoactive materials, which are highly sought after in diagnostics and optoelectronics.

In the context of user search trends, queries related to "synthesis of 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one" and "applications of CAS 2228538-08-5" have seen a steady increase. This reflects the compound's relevance in cutting-edge research. Additionally, questions about "safe handling of nitrophenyl derivatives" and "regulatory status of methylamino compounds" indicate a growing awareness of workplace safety and compliance in chemical industries. Addressing these concerns, recent advancements in automated synthesis platforms and lab safety protocols have made working with such compounds more efficient and secure.

From a market perspective, the demand for 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one is driven by its utility in high-value chemical production. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support innovation in pharmaceuticals and agrochemicals. Its role in peptide modification and small-molecule drug design further underscores its importance in modern chemistry. As the industry shifts toward precision medicine and targeted therapies, compounds like this are likely to play a pivotal role in next-generation treatments.

In summary, 1-(4-methyl-3-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228538-08-5) represents a critical building block in contemporary chemical research. Its multifaceted applications, combined with the evolving needs of the pharmaceutical and material science sectors, position it as a compound of enduring significance. By staying abreast of synthetic innovations and safety standards, researchers can unlock its full potential while addressing the pressing challenges of sustainability and efficiency.